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Compound of Interest

Compound Name: tert-Butyl methyl adipate

Cat. No.: B8138605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

asymmetrical adipate diesters. These compounds, characterized by two different alcohol

moieties esterified to adipic acid, offer a versatile platform for tuning physicochemical

characteristics for a range of applications, including as plasticizers, lubricants, and solvents.

This document details their synthesis, key physical properties with available data, standardized

experimental protocols for their measurement, and a discussion of structure-property

relationships.

Introduction to Asymmetrical Adipate Diesters
Adipate diesters are esters of adipic acid, a six-carbon dicarboxylic acid. While symmetrical

adipate diesters, such as bis(2-ethylhexyl) adipate (DEHA), are widely studied and used,

asymmetrical diesters present unique opportunities for fine-tuning material properties. By

incorporating two different alcohol chains, researchers can precisely control parameters like

viscosity, polarity, and solvency, which is of particular interest in the formulation of advanced

materials and drug delivery systems.

The general structure of an asymmetrical adipate diester is shown below, where R1 and R2 are

different alkyl or alkoxyalkyl groups.
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The synthesis of asymmetrical adipate diesters is typically achieved through a two-step

esterification process to control the introduction of the different alcohol groups. A general

workflow for their synthesis and subsequent characterization is outlined below.
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Figure 1. General Experimental Workflow for Synthesis and Characterization
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Caption: General workflow for the synthesis and characterization of asymmetrical adipate

diesters.

Physical Properties of Asymmetrical Adipate
Diesters
The asymmetry in the molecular structure of these diesters influences their packing and

intermolecular interactions, thereby affecting their physical properties. Below is a compilation of

available data for a selection of asymmetrical adipate diesters. For comparison, data for some

common symmetrical adipate diesters are also included.

Table 1: Physical Properties of Symmetrical and Asymmetrical Adipate Diesters
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Compoun
d Name

Structure
(R1, R2)

Molecular
Weight (
g/mol )

Density
(g/cm³)

Refractiv
e Index

Boiling
Point (°C)

Melting
Point (°C)

Symmetric

al Diesters

Dimethyl

Adipate[1]

[2]

Methyl,

Methyl
174.19

1.063 @

20°C

1.428 @

20°C

228-230 @

14 mmHg
8-10.3

Diethyl

Adipate[3]
Ethyl, Ethyl 202.25

1.009 @

25°C

1.427 @

20°C
251 -20 to -19

Di-n-propyl

Adipate[4]

[5]

n-Propyl,

n-Propyl
230.30

0.979-

0.981

1.429-

1.431
275 -15.7 to -16

Dibutyl

Adipate[6]

[7][8]

n-Butyl, n-

Butyl
258.35

0.962 @

25°C

1.436 @

20°C
305 -32.4 to -22

Asymmetri

cal

Diesters

Ethyl

Methyl

Adipate[9]

Methyl,

Ethyl
188.22

Data not

available

Data not

available

Data not

available

Data not

available

Butyl

Butoxyethy

l

Adipate[10]

Butyl,

Butoxyethy

l

302.4 0.9912 1.4445
Data not

available

Data not

available

Hexyl

Butoxyethy

l

Adipate[10]

Hexyl,

Butoxyethy

l

330.5 0.9768 1.4470
Data not

available

Data not

available

Octyl

Butoxyethy

Octyl,

Butoxyethy

358.5 0.9655 1.4491 Data not

available

Data not

available
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l

Adipate[10]

l

Decyl

Butoxyethy

l

Adipate[10]

Decyl,

Butoxyethy

l

386.6 0.9564 1.4508
Data not

available

Data not

available

Note: Data for many asymmetrical adipate diesters is not readily available in the public domain.

The table will be updated as more information becomes accessible.

Structure-Property Relationships
The physical properties of asymmetrical adipate diesters are directly linked to their molecular

structure. The interplay of the different alkyl or alkoxyalkyl chains (R1 and R2) governs the

overall characteristics of the molecule.

Figure 2. Structure-Property Relationships in Asymmetrical Adipate Diesters
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Caption: Influence of molecular structure on the physical properties of asymmetrical adipate

diesters.

Experimental Protocols
Accurate and reproducible measurement of physical properties is crucial for the application and

development of asymmetrical adipate diesters. The following section details standardized and

widely accepted methodologies for determining key physical parameters.

Viscosity Measurement
Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids.[8][11][12][13]

Principle: This method measures the time for a fixed volume of liquid to flow under gravity

through the capillary of a calibrated viscometer at a closely controlled temperature.[12] The

kinematic viscosity is the product of the measured flow time and the calibration constant of the

viscometer.[12]

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with a precision of ±0.02°C

Timing device with a resolution of at least 0.1 seconds

Thermometer with appropriate range and accuracy

Procedure:

Select a clean, dry, calibrated viscometer such that the flow time will be not less than 200

seconds.

Charge the viscometer with the sample in the manner dictated by the design of the

instrument.
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Place the charged viscometer into the constant temperature bath, ensuring it is in a vertical

position.

Allow the viscometer to reach thermal equilibrium (typically 30 minutes).

Using suction or pressure, adjust the head of the liquid to a position about 7 mm above the

first timing mark.

Allow the sample to flow freely, measuring the time required for the meniscus to pass from

the first to the second timing mark.

Repeat the measurement to ensure reproducibility.

Calculate the kinematic viscosity (ν) in centistokes (cSt) by multiplying the average flow time

(t) in seconds by the viscometer constant (C): ν = C × t.

Dynamic viscosity (η) can be calculated by multiplying the kinematic viscosity by the density

(ρ) of the liquid at the same temperature: η = ν × ρ.

Density Measurement
Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of

Liquids by Digital Density Meter.[1][7][10][14][15]

Principle: A small volume of the liquid sample is introduced into an oscillating U-tube.[1] The

change in the oscillating frequency of the tube caused by the mass of the sample is used to

determine its density.[1]

Apparatus:

Digital density meter with an oscillating U-tube

Thermostatically controlled bath or Peltier element to maintain the U-tube at the desired

temperature (e.g., 20°C or 25°C)

Syringes for sample injection

Procedure:
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Calibrate the instrument with dry air and freshly distilled water at the test temperature.

Ensure the measuring cell (U-tube) is clean and dry.

Inject a small volume (typically 1-2 mL) of the asymmetrical adipate diester sample into the

U-tube, ensuring no air bubbles are present.[1]

Allow the sample to reach thermal equilibrium.

The instrument will measure the oscillation period and calculate the density of the sample.

Record the density value, typically in g/cm³ or kg/m ³.[7]

Clean the U-tube with appropriate solvents and dry it before the next measurement.

Boiling Point Determination
Method: Capillary Method (Siwoloboff Method)

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this micro-method, this is observed as the point

where a continuous stream of bubbles emerges from a capillary tube immersed in the heated

liquid.

Apparatus:

Thiele tube or a melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

Place a few drops of the asymmetrical adipate diester into the small test tube.
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Invert the sealed capillary tube and place it inside the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer and place the assembly in the heating bath (Thiele

tube or melting point apparatus).

Heat the apparatus slowly and uniformly.

Observe the capillary tube. As the liquid heats, air will escape from the capillary.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.

Record the temperature. For greater accuracy, allow the liquid to cool and note the

temperature at which the liquid re-enters the capillary tube; the boiling point is the average of

these two temperatures.

Melting Point Determination
Method: Capillary Method

Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure

crystalline solid, this occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Thermometer

Procedure:

If the asymmetrical adipate diester is a solid at room temperature, finely powder a small

amount.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
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Place the capillary tube in the sample holder of the melting point apparatus.

Heat the apparatus. If the approximate melting point is unknown, a rapid determination can

be performed first by heating quickly.

For an accurate measurement, heat slowly (1-2°C per minute) as the temperature

approaches the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Solubility Determination
Method: Qualitative Solubility Testing

Principle: The solubility of a substance is determined by its ability to form a homogeneous

solution with a solvent. This is governed by the principle of "like dissolves like," where polar

solutes dissolve in polar solvents and nonpolar solutes dissolve in nonpolar solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

A range of solvents with varying polarities (e.g., water, ethanol, acetone, toluene, hexane)

Procedure:

Place a small, measured amount of the asymmetrical adipate diester (e.g., 0.1 g or 0.1 mL)

into a test tube.

Add a small volume of the chosen solvent (e.g., 3 mL) to the test tube.

Agitate the mixture vigorously for a set period (e.g., 1-2 minutes).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8138605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observe the mixture to see if a homogeneous solution has formed. If the substance has

dissolved, it is soluble. If it remains as a separate phase or a suspension, it is insoluble.

The solubility can be further quantified by determining the maximum mass of the ester that

can dissolve in a given volume of solvent at a specific temperature.

Conclusion
Asymmetrical adipate diesters represent a versatile class of compounds with tunable physical

properties. The length, branching, and polarity of the two different ester side chains significantly

influence their viscosity, density, boiling and melting points, and solubility. While comprehensive

physical property data for a wide range of these compounds is still emerging, the standardized

experimental protocols outlined in this guide provide a robust framework for their

characterization. Further research into the synthesis and properties of novel asymmetrical

adipate diesters will undoubtedly expand their application in specialized fields requiring precise

material characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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